2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-ethyl-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O3/c1-5-22-17(25)15-16(21(3)19(22)26)20-18-23(12(2)10-24(15)18)11-13-6-8-14(27-4)9-7-13/h6-10H,5,11H2,1-4H3
• InChI Key: DDUGMTDZFJWYLQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C=C(N3CC4=CC=C(C=C4)OC)C)N(C1=O)C
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione, also known as EMD 534085, is a purine derivative that has been synthesized for its potential use as a pharmacological tool in scientific research. This compound has been shown to have unique properties that make it a valuable tool for investigating various biological systems.

Mechanism of Action

Target of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties . They have been found to interact with active residues of ATF4 and NF-kB proteins .

Mode of Action

Related compounds have shown to inhibit nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells . They also reduced the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

Related compounds have shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties .

Advantages and Limitations for Lab Experiments

One advantage of using 2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione 534085 in lab experiments is its high potency and selectivity for certain protein kinases. This allows researchers to investigate the role of these enzymes in various biological processes with a high degree of specificity. However, one limitation of using this compound 534085 is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research involving 2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione 534085. One area of interest is the development of more potent and selective inhibitors of specific protein kinases, which could have important implications for the treatment of various diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound 534085 and its potential applications in various biological systems. Finally, the development of more cost-effective synthesis methods for this compound could make it more widely available for scientific research.

Synthesis Methods

The synthesis of 2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione 534085 involves several steps, including the reaction of 4-methoxybenzylamine with 2,6-dichloropurine to form a key intermediate. This intermediate is then further reacted with ethyl isocyanate and methyl iodide to form the final product. The synthesis of this compound 534085 has been optimized to produce high yields and purity.

Scientific Research Applications

2-Ethyl-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione 534085 has been used in a variety of scientific research applications, including studies of protein kinases, G protein-coupled receptors, and ion channels. This compound has been shown to be a potent and selective inhibitor of certain protein kinases, making it a valuable tool for investigating the role of these enzymes in various biological processes.